![molecular formula C28H38N2O10 B1261605 N-[(6S,7R)-3-butan-2-yl-7,10,10-trimethyl-12-(2-methylpropyl)-2,5,9,11-tetraoxo-1,4,8-trioxacyclododec-6-yl]-3-formamido-2-hydroxybenzamide](/img/structure/B1261605.png)
N-[(6S,7R)-3-butan-2-yl-7,10,10-trimethyl-12-(2-methylpropyl)-2,5,9,11-tetraoxo-1,4,8-trioxacyclododec-6-yl]-3-formamido-2-hydroxybenzamide
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Overview
Description
N-[(6S,7R)-3-butan-2-yl-7,10,10-trimethyl-12-(2-methylpropyl)-2,5,9,11-tetraoxo-1,4,8-trioxacyclododec-6-yl]-3-formamido-2-hydroxybenzamide is a natural product found in Streptomyces with data available.
Scientific Research Applications
Bactericidal Activity Against MRSA
Research on substituted 2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides has shown promising bactericidal effects against methicillin-resistant Staphylococcus aureus (MRSA). A study demonstrated that certain compounds in this class exhibited remarkable bactericidal effects, highlighting their potential as antibacterial agents (Zadrazilova et al., 2015).
Sigma-2 Receptor Probe
N-[4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl]-2-methoxy-5-methylbenzamide and its analogues have been studied for their affinity to sigma-2 receptors. This research is significant in understanding sigma-2 receptor interactions, which are important in various physiological and pathological processes (Xu et al., 2005).
Green Synthesis of Analgesic and Antipyretic Agents
A study focused on the environmental-friendly synthesis of potential analgesic and antipyretic compounds, specifically 2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-hydroxyphenyl)acetamide derivatives. This research contributes to the development of sustainable methods in drug synthesis and discovery (Reddy et al., 2014).
Synthesis and Antibacterial Activity
The synthesis and evaluation of 5-((1,3-dioxoisoindolin-2-yl)methyl)-2-hydroxy-N-(4-oxo-2-phenylthiazolidin-3-yl)benzamide and its derivatives have been explored. Some synthesized compounds showed promising antibacterial activities, suggesting their potential as antimicrobial agents (Patel & Dhameliya, 2010).
Microsomal Oxidation Studies
N-(But-3-enyl)-N-methylbenzamide and its analogues have been studied for their microsomal oxidation properties. This research provides insights into the metabolic pathways and stability of benzamide derivatives in biological systems (Iley & Tolando, 2000).
PET Imaging of Sigma2 Receptor Status
Fluorine-18-labeled benzamide analogs have been developed for positron emission tomography (PET) imaging of the sigma-2 receptor status in solid tumors. This research is crucial in the field of oncology, providing tools for better understanding and diagnosis of cancer (Tu et al., 2007).
properties
Molecular Formula |
C28H38N2O10 |
---|---|
Molecular Weight |
562.6 g/mol |
IUPAC Name |
N-[(6S,7R)-3-butan-2-yl-7,10,10-trimethyl-12-(2-methylpropyl)-2,5,9,11-tetraoxo-1,4,8-trioxacyclododec-6-yl]-3-formamido-2-hydroxybenzamide |
InChI |
InChI=1S/C28H38N2O10/c1-8-15(4)22-26(36)39-19(12-14(2)3)23(33)28(6,7)27(37)38-16(5)20(25(35)40-22)30-24(34)17-10-9-11-18(21(17)32)29-13-31/h9-11,13-16,19-20,22,32H,8,12H2,1-7H3,(H,29,31)(H,30,34)/t15?,16-,19?,20+,22?/m1/s1 |
InChI Key |
DGUFUEHCXSEKMT-NLXIBCKHSA-N |
Isomeric SMILES |
CCC(C)C1C(=O)OC(C(=O)C(C(=O)O[C@@H]([C@@H](C(=O)O1)NC(=O)C2=C(C(=CC=C2)NC=O)O)C)(C)C)CC(C)C |
Canonical SMILES |
CCC(C)C1C(=O)OC(C(=O)C(C(=O)OC(C(C(=O)O1)NC(=O)C2=C(C(=CC=C2)NC=O)O)C)(C)C)CC(C)C |
synonyms |
JBIR 06 JBIR-06 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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